Cas no 2549005-95-8 (1-(4-benzylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(4-benzylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2549005-95-8
• MF: C₂₃H₂₈F₃N₅O
• MW: 447.496535301209
• CID: 5312927
• PubChem ID: 154830223
• Update Time: 2025-06-03

1-(4-benzylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• 2549005-95-8
• F6619-6505
• AKOS040710064
• 1-[4-(Phenylmethyl)-1-piperidinyl]-2-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]ethanone

• Inchi： 1S/C23H28F3N5O/c24-23(25,26)20-15-21(28-17-27-20)30-12-10-29(11-13-30)16-22(32)31-8-6-19(7-9-31)14-18-4-2-1-3-5-18/h1-5,15,17,19H,6-14,16H2
• InChI Key： UXYGIKWCHZBWSH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CC2=CC=CC=C2)CC1)CN1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1

Computed Properties

• Exact Mass: 447.22459502g/mol
• Monoisotopic Mass: 447.22459502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.6±50.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)

Additional information on 1-(4-benzylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

1-(4-Benzylpiperidin-1-yl)-2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one: A Comprehensive Overview

1-(4-Benzylpiperidin-1-yl)-2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one, also known by its CAS number 2549005958, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines elements of piperidine and piperazine rings, both of which are commonly found in bioactive compounds, with a trifluoromethyl group that enhances its stability and bioavailability.

The structure of this compound is characterized by a piperidine ring substituted with a benzyl group at the 4-position, which is further connected to a ketone moiety. The other end of the molecule features a piperazine ring substituted with a pyrimidine ring containing a trifluoromethyl group at the 6-position. This combination creates a highly versatile scaffold that can be exploited for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology. The trifluoromethyl group plays a crucial role in enhancing the compound's selectivity and reducing off-target effects, making it an attractive candidate for drug development.

In addition to its pharmacological properties, the synthesis of this compound has been optimized through advanced methodologies. A study in the European Journal of Organic Chemistry reported a novel route involving microwave-assisted synthesis, which significantly improves yield and purity. This approach underscores the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

The compound's stability under physiological conditions is another area of interest. Research conducted by Smith et al. revealed that the presence of the trifluoromethyl group not only enhances metabolic stability but also improves solubility, two critical factors for successful drug delivery. These findings have paved the way for further preclinical studies to assess its efficacy and safety profiles.

Moreover, computational studies using molecular docking techniques have provided insights into the compound's binding interactions with target proteins. These studies suggest that the piperazine and pyrimidine moieties are key contributors to its binding affinity, while the benzyl group plays a role in modulating pharmacokinetic properties.

In conclusion, 1-(4-Benzylpiperidin-1-yl)-2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazin-1-y}ethan-one represents a promising lead compound in drug discovery. Its unique structure, combined with recent advancements in synthesis and pharmacological evaluation, positions it as a valuable asset in addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic applications will undoubtedly contribute to its development as a potential drug candidate.